Cas no 1256809-57-0 (5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile)

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is a fluorinated heterocyclic compound featuring a pyrrolopyridine core with a cyano substituent at the 3-position and a fluorine atom at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The fluorine atom enhances metabolic stability and bioavailability, while the nitrile group offers versatility for further functionalization. Its rigid fused-ring system contributes to strong binding affinity in target interactions, particularly in kinase inhibition and CNS-targeted therapies. The compound's high purity and well-defined reactivity profile support its use in structure-activity relationship (SAR) studies and the development of novel bioactive molecules.
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile structure
1256809-57-0 structure
Product Name:5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
CAS No:1256809-57-0
MF:C8H4FN3
MW:161.135864257813
MDL:MFCD18259697
CID:4565189
Update Time:2025-07-02

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-5-fluoro-7-azaindole
    • 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
    • MDL: MFCD18259697
    • Inchi: 1S/C8H4FN3/c9-6-1-7-5(2-10)3-11-8(7)12-4-6/h1,3-4H,(H,11,12)
    • InChI Key: VTTUNQCMDPRMCK-UHFFFAOYSA-N
    • SMILES: FC1=CN=C2C(=C1)C(C#N)=CN2

Computed Properties

  • Exact Mass: g/mol
  • Monoisotopic Mass: g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: g/mol
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.5

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